molecular formula C25H22N4O4 B10961287 (3E)-3-{4-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene}-6-methyl-2H-pyran-2,4(3H)-dione

(3E)-3-{4-[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-ylidene}-6-methyl-2H-pyran-2,4(3H)-dione

Cat. No.: B10961287
M. Wt: 442.5 g/mol
InChI Key: OQKYDRGLJMWYIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-{4-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE is a complex organic molecule with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound features multiple functional groups, including a pyrazole ring, a benzodiazepine core, and a pyranone moiety, which contribute to its unique chemical properties and reactivity.

Properties

Molecular Formula

C25H22N4O4

Molecular Weight

442.5 g/mol

IUPAC Name

4-hydroxy-3-[2-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]-2,3-dihydro-1H-1,5-benzodiazepin-4-yl]-6-methylpyran-2-one

InChI

InChI=1S/C25H22N4O4/c1-14-11-22(30)23(25(31)33-14)21-12-20(27-18-5-3-4-6-19(18)28-21)17-13-26-29-24(17)15-7-9-16(32-2)10-8-15/h3-11,13,20,27,30H,12H2,1-2H3,(H,26,29)

InChI Key

OQKYDRGLJMWYIL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=O)O1)C2=NC3=CC=CC=C3NC(C2)C4=C(NN=C4)C5=CC=C(C=C5)OC)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{4-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE typically involves multi-step organic reactions. A common synthetic route may include:

    Formation of the pyrazole ring: This can be achieved through the condensation of hydrazine with an appropriate diketone or α,β-unsaturated carbonyl compound.

    Construction of the benzodiazepine core: This step often involves the cyclization of an ortho-diamine with a suitable carbonyl compound.

    Attachment of the pyranone moiety: This can be done via a Knoevenagel condensation reaction between a benzodiazepine derivative and a pyranone precursor.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve:

    Catalysts: Use of catalysts to enhance reaction rates and selectivity.

    Solvents: Selection of appropriate solvents to dissolve reactants and control reaction conditions.

    Purification: Techniques such as recrystallization, chromatography, and distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

3-{4-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE: can undergo various chemical reactions, including:

    Oxidation: Conversion of functional groups to higher oxidation states.

    Reduction: Reduction of carbonyl groups to alcohols or amines.

    Substitution: Nucleophilic or electrophilic substitution reactions on the aromatic rings.

Common Reagents and Conditions

    Oxidizing agents: Potassium permanganate, chromium trioxide.

    Reducing agents: Sodium borohydride, lithium aluminum hydride.

    Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific functional groups involved and the reaction conditions. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-{4-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE: has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

    Medicine: Explored for its therapeutic potential in treating diseases like cancer, inflammation, and neurological disorders.

    Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-{4-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE involves its interaction with molecular targets such as enzymes, receptors, or signaling pathways. The compound may:

    Bind to active sites: Inhibit enzyme activity by binding to the active site.

    Modulate receptors: Act as an agonist or antagonist at specific receptors.

    Affect signaling pathways: Influence cellular signaling pathways, leading to changes in gene expression or protein activity.

Comparison with Similar Compounds

Similar Compounds

  • 3-{4-[3-(4-HYDROXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE
  • 3-{4-[3-(4-ETHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE

Uniqueness

The uniqueness of 3-{4-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-1,3,4,5-TETRAHYDRO-2H-1,5-BENZODIAZEPIN-2-YLIDEN}-6-METHYL-2H-PYRAN-2,4(3H)-DIONE lies in its specific combination of functional groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for research and development in various scientific fields.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.